Cas no 2092777-38-1 (4-(chloromethyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-(chloromethyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 2092777-38-1
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 4637129
• Update Time: 2025-06-25

4-(chloromethyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C10H8ClNO/c11-5-7-6-12-10(13)9-4-2-1-3-8(7)9/h1-4,6H,5H2,(H,12,13)
• InChI Key： APHVZTLNMHVBKB-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(CCl)=CN1

Additional information on 4-(chloromethyl)-1,2-dihydroisoquinolin-1-one

4-(Chloromethyl)-1,2-Dihydroisoquinolin-1-One: A Comprehensive Overview

4-(Chloromethyl)-1,2-dihydroisoquinolin-1-one (CAS No. 2092777-38-1) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its isoquinoline skeleton with a chloromethyl substituent, exhibits unique chemical properties and potential applications in drug development and advanced materials. In this article, we delve into the structural features, synthesis methods, and recent advancements in the utilization of 4-(chloromethyl)-1,2-dihydroisoquinolin-1-one, providing a comprehensive understanding of its significance in contemporary research.

The isoquinoline framework is a fundamental structure in organic chemistry, known for its aromaticity and structural rigidity. 4-(Chloromethyl)-1,2-dihydroisoquinolin-1-one incorporates this framework with a chloromethyl group at the 4-position, which introduces additional functional diversity. This substitution pattern enhances the compound's reactivity and makes it a valuable precursor for various synthetic transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of 4-(chloromethyl)-1,2-dihydroisoquinolin-1-one is its ability to participate in nucleophilic substitution reactions due to the presence of the chloromethyl group. This property has been exploited in the design of novel materials with tailored electronic properties. For instance, researchers have utilized this compound as a building block for constructing advanced polymers and coordination complexes, which exhibit enhanced stability and conductivity under various conditions.

From a synthetic perspective, the preparation of 4-(chloromethyl)-1,2-dihydroisoquinolin-1-one involves a multi-step process that typically begins with the synthesis of isoquinoline derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

In terms of biological activity, 4-(chloromethyl)-1,2-dihydroisoquinolin-1-one has shown promise as an inhibitor of several enzymes implicated in diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated its ability to modulate key signaling pathways without significant cytotoxicity, making it a compelling candidate for drug development. Moreover, its structural flexibility allows for further functionalization to enhance pharmacokinetic properties and target specificity.

Looking ahead, the integration of 4-(chloromethyl)-1,2-dihydroisoquinolin-1-one into emerging technologies such as nanomedicine and green chemistry presents exciting opportunities. Its compatibility with sustainable synthetic methodologies aligns with global efforts to promote environmentally friendly practices in chemical manufacturing.

In conclusion, 4-(chloromethyl)-1,2-dihydroisoquinolin-1-one (CAS No. 2092777-38-1) stands as a testament to the ingenuity of modern organic chemistry. Its unique properties and diverse applications underscore its importance as a key compound in both fundamental research and applied sciences. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across multiple disciplines.